N-[4-(dimethylamino)phenyl]-3,4-dimethoxybenzamide

• IUPAC Name: N-[4-(dimethylamino)phenyl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C17H20N2O3/c1-19(2)14-8-6-13(7-9-14)18-17(20)12-5-10-15(21-3)16(11-12)22-4/h5-11H,1-4H3,(H,18,20)
• InChI Key: CXXLOAZGJSUSJX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C17H20N2O3
• Molecular Weight: 300.35 g/mol

Description

N-[4-(dimethylamino)phenyl]-3,4-dimethoxybenzamide is a chemical compound that features in various synthetic and analytical chemistry studies. Its structure comprises a benzamide core substituted with dimethylamino and methoxy groups, indicating potential applications in medicinal chemistry and materials science due to its unique chemical properties.

Synthesis Analysis

The synthesis of related benzamide compounds involves acylation reactions, where an amine is reacted with an acid chloride in a suitable solvent, such as THF (Tetrahydrofuran). For example, the preparation of N-3-hydroxyphenyl-4-methoxybenzamide was achieved through the acylation of 3-aminophenol with 4-methoxybenzoyl chloride, characterized by ¹H NMR, ¹³C NMR, and elemental analysis (Karabulut et al., 2014).

Molecular Structure Analysis

The molecular structure of benzamide derivatives can be determined by single-crystal X-ray diffraction and DFT calculations. Intermolecular interactions, such as dimerization and crystal packing, play a significant role in defining the molecular geometry, influencing bond lengths, angles, and the rotational conformation of aromatic rings (Karabulut et al., 2014).